Prednisone 17, 21-Diacetate
Prednisone 17, 21-Diacetate
Brand Name:
Vulcanchem
CAS No.:
6677-19-6
VCID:
VC0127706
InChI:
InChI=1S/C25H30O7/c1-14(26)31-13-21(30)25(32-15(2)27)10-8-19-18-6-5-16-11-17(28)7-9-23(16,3)22(18)20(29)12-24(19,25)4/h7,9,11,18-19,22H,5-6,8,10,12-13H2,1-4H3/t18-,19-,22+,23-,24-,25-/m0/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4=CC(=O)C=CC34C)C)OC(=O)C
Molecular Formula:
C25H30O7
Molecular Weight:
442.5 g/mol
Prednisone 17, 21-Diacetate
CAS No.: 6677-19-6
Reference Standards
VCID: VC0127706
Molecular Formula: C25H30O7
Molecular Weight: 442.5 g/mol
CAS No. | 6677-19-6 |
---|---|
Product Name | Prednisone 17, 21-Diacetate |
Molecular Formula | C25H30O7 |
Molecular Weight | 442.5 g/mol |
IUPAC Name | [2-[(8S,9S,10R,13S,14S,17R)-17-acetyloxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
Standard InChI | InChI=1S/C25H30O7/c1-14(26)31-13-21(30)25(32-15(2)27)10-8-19-18-6-5-16-11-17(28)7-9-23(16,3)22(18)20(29)12-24(19,25)4/h7,9,11,18-19,22H,5-6,8,10,12-13H2,1-4H3/t18-,19-,22+,23-,24-,25-/m0/s1 |
Standard InChIKey | ADKSQQOMYDIKJT-AHLAAXOLSA-N |
Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)C)OC(=O)C |
SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4=CC(=O)C=CC34C)C)OC(=O)C |
Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4=CC(=O)C=CC34C)C)OC(=O)C |
Synonyms | 17,21-Bis(acetyloxy)-pregna-1,4-diene-3,11,20-trione; 17,21-Dihydroxy-pregna-1,4-diene-3,11,20-trione Diacetate |
PubChem Compound | 13532419 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume